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2-[(3-Cyano-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinolin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide 2-[(3-Cyano-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinolin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
Brand Name: Vulcanchem
CAS No.: 670272-82-9
VCID: VC0492674
InChI: InChI=1S/C27H22F3N3O2S/c1-26(2)12-20-24(21(34)13-26)23(16-7-4-3-5-8-16)19(14-31)25(33-20)36-15-22(35)32-18-10-6-9-17(11-18)27(28,29)30/h3-11H,12-13,15H2,1-2H3,(H,32,35)
SMILES: CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)C#N)C4=CC=CC=C4)C
Molecular Formula: C27H22F3N3O2S
Molecular Weight: 509.5g/mol

2-[(3-Cyano-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinolin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide

CAS No.: 670272-82-9

Main Products

VCID: VC0492674

Molecular Formula: C27H22F3N3O2S

Molecular Weight: 509.5g/mol

2-[(3-Cyano-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinolin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide - 670272-82-9

CAS No. 670272-82-9
Product Name 2-[(3-Cyano-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinolin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
Molecular Formula C27H22F3N3O2S
Molecular Weight 509.5g/mol
IUPAC Name 2-[(3-cyano-7,7-dimethyl-5-oxo-4-phenyl-6,8-dihydroquinolin-2-yl)sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
Standard InChI InChI=1S/C27H22F3N3O2S/c1-26(2)12-20-24(21(34)13-26)23(16-7-4-3-5-8-16)19(14-31)25(33-20)36-15-22(35)32-18-10-6-9-17(11-18)27(28,29)30/h3-11H,12-13,15H2,1-2H3,(H,32,35)
Standard InChIKey OGXQLGPLQFCOAF-UHFFFAOYSA-N
SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)C#N)C4=CC=CC=C4)C
Canonical SMILES CC1(CC2=C(C(=O)C1)C(=C(C(=N2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F)C#N)C4=CC=CC=C4)C
PubChem Compound 983951
Last Modified Nov 11 2021
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